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Introduction

RXPO03 is a potent phosphinic peptide inhibitor of several matrix metalloproteinases (MMPS),
with particularly strong activity against MMP-11.[1][2][3] MMPs are a family of zinc-dependent
endopeptidases involved in the degradation of extracellular matrix components. Their
dysregulation is implicated in various pathological processes, including tumor invasion and
metastasis.[4] RXP03's inhibitory action on MMPs makes it a valuable tool for research in
cancer biology and other fields where MMP activity is relevant.[4][5][6] However, like many
phosphinic acids, RXP03 has low lipophilicity and poor membrane permeability.[5][7][8] This
necessitates careful preparation of stock solutions to ensure its effective use in in vitro and in
vivo studies.

These application notes provide a detailed protocol for the preparation, storage, and handling
of RXP03 stock solutions to ensure experimental consistency and maximize the compound's
stability and efficacy.
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Quantitative data for RXP03 is summarized in the table below for easy reference.

Property Value Source(s)
Molecular Weight 694.76 g/mol [1107]
CAS Number 284667-65-8 [11[7]
Solid, White to off-white
Appearance [1]
powder
Typical Purity =298% [9]

In Vitro Solubility

Typically soluble in DMSO
(e.g., 10 mM)

[1]9]

Powder Storage

-20°C for 3 years; 4°C for 2

years

[1]

Solution Storage

-80°C for 6 months; -20°C for 1

month

[1]

Inhibitory Activity (Ki)

MMP-2: 20 nM, MMP-8: 2.5
nM, MMP-9: 10 nM, MMP-11:
5 nM, MMP-14: 105 nM

[11071e]

Experimental Protocols
Protocol 1: Preparation of a 10 mM RXPO03 Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RXP03 in dimethyl

sulfoxide (DMSQO), a common solvent for in vitro studies.

Materials:

e RXPO03 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials
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o Calibrated analytical balance
o Calibrated micropipettes and sterile tips
Procedure:

o Equilibration: Allow the vial of RXP03 powder to equilibrate to room temperature for at least
15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Accurately weigh out the desired amount of RXP03 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.948
mg of RXP03 (Molecular Weight = 694.76 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed RXP03 powder.
For a 10 mM solution, if you weighed 6.948 mg, add 1 mL of DMSO.

e Solubilization: Vortex the solution for 1-2 minutes to ensure the powder is completely
dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) and/or sonication
can be used to aid dissolution if necessary.[3] Visually inspect the solution to ensure there
are no undissolved particulates.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from
light.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
shorter-term storage (up to 1 month).[1]

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, when handling RXP03 and DMSO.

» Handle DMSO with care as it can facilitate the absorption of other chemicals through the
skin.

o Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.
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Visualizations

Experimental Workflow for RXP03 Stock Solution
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Caption: Workflow for preparing RXP03 stock solution.
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Caption: RXPO03 inhibits MMP-11, affecting key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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